Cas no 1600851-26-0 (1H-Pyrazole-5-methanol, α-(2-amino-1-methylethyl)-1-methyl-)

• Product Name: 1H-Pyrazole-5-methanol, α-(2-amino-1-methylethyl)-1-methyl-
• CAS No: 1600851-26-0
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 5283391
• Update Time: 2025-10-29

1H-Pyrazole-5-methanol, α-(2-amino-1-methylethyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-methanol, α-(2-amino-1-methylethyl)-1-methyl-

• Inchi： 1S/C8H15N3O/c1-6(5-9)8(12)7-3-4-10-11(7)2/h3-4,6,8,12H,5,9H2,1-2H3
• InChI Key： KWSSGUBMXLADGK-UHFFFAOYSA-N
• SMILES： C(C1=CC=NN1C)(O)C(C)CN

Additional information on 1H-Pyrazole-5-methanol, α-(2-amino-1-methylethyl)-1-methyl-

Comprehensive Overview of 1H-Pyrazole-5-methanol, α-(2-amino-1-methylethyl)-1-methyl- (CAS No. 1600851-26-0)

The compound 1H-Pyrazole-5-methanol, α-(2-amino-1-methylethyl)-1-methyl- (CAS No. 1600851-26-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core with a methanol substituent and an aminoalkyl side chain, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets such as enzymes and receptors.

In recent years, the demand for heterocyclic compounds like 1H-Pyrazole-5-methanol derivatives has surged due to their role in developing novel therapeutics. This compound’s structural flexibility allows for modifications that can enhance pharmacokinetic properties, such as solubility and metabolic stability. For instance, its aminoethyl moiety can be leveraged to improve binding affinity to target proteins, a feature highly sought after in precision medicine and personalized therapeutics. These attributes align with current trends in AI-driven drug design, where computational models predict optimal molecular structures for specific diseases.

From an industrial perspective, CAS No. 1600851-26-0 is often explored for its scalability in synthetic routes. Chemists are investigating greener synthesis methods, such as catalytic asymmetric synthesis, to reduce environmental impact—a topic resonating with the global push for sustainable chemistry. Additionally, its potential use in crop protection formulations has sparked interest in the agrochemical sector, as pyrazole-based compounds are known for their herbicidal and insecticidal activities.

Analytical characterization of 1H-Pyrazole-5-methanol, α-(2-amino-1-methylethyl)-1-methyl- involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure purity and confirm structural integrity, critical for regulatory compliance in pharmaceutical applications. The compound’s chirality further necessitates enantioselective analysis, as stereochemistry often dictates biological activity.

Frequently asked questions about this compound include its stability under various conditions, compatibility with common reagents, and handling precautions. While it is not classified as hazardous, standard laboratory safety protocols should always be followed. Its storage recommendations typically suggest cool, dry environments to prevent degradation, a detail often highlighted in material safety data sheets (MSDS).

The future of CAS No. 1600851-26-0 lies in interdisciplinary collaborations. Combining insights from medicinal chemistry, computational biology, and process engineering could unlock new applications, such as targeted drug delivery systems or biodegradable agrochemicals. As research progresses, this compound may emerge as a cornerstone in next-generation small-molecule therapeutics.